Cas no 22033-96-1 ((20R,22R)-2beta,3beta,14alpha,20,22-pentahydroxy-25-acetoxy-5beta-cholest-7-en-6-one)

• Product Name: (20R,22R)-2beta,3beta,14alpha,20,22-pentahydroxy-25-acetoxy-5beta-cholest-7-en-6-one
• CAS No: 22033-96-1
• MF: C₂₉H₄₆O₈
• MW: 522.670750141144
• CID: 2009651
• PubChem ID: 11226211
• Update Time: 2025-04-21

(20R,22R)-2beta,3beta,14alpha,20,22-pentahydroxy-25-acetoxy-5beta-cholest-7-en-6-one Chemical and Physical Properties

Names and Identifiers

• (20R,22R)-2beta,3beta,14alpha,20,22-pentahydroxy-25-acetoxy-5beta-cholest-7-en-6-one
• 20-hydroxyecdysone-25-acetate
• 25-O-acetyl-20-hydroxyecdysone
• Viticosteron E (Crustecdyson-25-acetat)
• Viticosteron E, Ecdysteron-25-acetat
• Viticosterone E
• (+)-Viticosterone E
• Viticosteron E
• 20-hydroxyecdysone 25-acetate
• 5beta-Cholest-7-en-6-one, 2beta,3beta,14,20,22,25-hexahydroxy-, 25-acetate, (22R)-
• [(5R,6R)-5,6-dihydroxy-2-methyl-6-[(2S,3R,5R,9R,10R,13R,14S,17S)-2,3,14-trihydroxy-10,13-dimethyl-6-oxo-2,3,4,5,9,11,12,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-17-yl]heptan-2-yl] acetate
• CHEMBL3793792
• 2,3,14,20,22-Pentahydroxy-6-oxocholest-7-en-25-yl acetate #
• Cholest-7-en-6-one, 25-(acetyloxy)-2,3,14,20,22-pentahydroxy-, (2.beta.,3.beta.,5.beta.,22R)-
• Cholest-7-en-6-one, 25-(acetyloxy)-2,3,14,20,22-pentahydroxy-, (2beta,3beta,5beta,22R)-
• 22033-96-1
• 5.beta.-Cholest-7-en-6-one, 2.beta.,3.beta.,14,20,22,25-hexahydroxy-, 25-acetate, (22R)-
• ((5R,6R)-5,6-dihydroxy-2-methyl-6-((2S,3R,5R,9R,10R,13R,14S,17S)-2,3,14-trihydroxy-10,13-dimethyl-6-oxo-2,3,4,5,9,11,12,15,16,17-decahydro-1H-cyclopenta(a)phenanthren-17-yl)heptan-2-yl) acetate

• Inchi： 1S/C29H46O8/c1-16(30)37-25(2,3)10-9-24(34)28(6,35)23-8-12-29(36)18-13-20(31)19-14-21(32)22(33)15-26(19,4)17(18)7-11-27(23,29)5/h13,17,19,21-24,32-36H,7-12,14-15H2,1-6H3
• InChI Key： DWHBRFSKXQCVDN-UHFFFAOYSA-N
• SMILES： CC(OC(CCC(C(C1C2(C(C3C(CC2)C2(C(CC(C(C2)O)O)C(=O)C=3)C)(O)CC1)C)(O)C)O)(C)C)=O

Computed Properties

• Exact Mass: 522.31926842Da
• Monoisotopic Mass: 522.31926842Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 37
• Rotatable Bond Count: 7
• Complexity: 975
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.789
• Topological Polar Surface Area: 145Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pentahydroxy bile acids, alcohols and derivatives